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Compound of Interest

Compound Name: LY 341495 disodium salt

Cat. No.: B1191883

Get Quote

Executive Summary & Core Stability Logic
LY 341495 is a highly potent, selective Group II metabotropic glutamate receptor (mGlu2/3)

antagonist.[1] Its chemical structure—a dicarboxylic acid analog of glutamate containing a

bulky xanthene moiety—presents specific solubility and stability challenges.[2]

While the solid compound is stable for years, stock solutions in DMSO stored at -20°C are

stable for approximately 6–12 monthsonly if specific protocols regarding moisture exclusion

and freeze-thaw avoidance are followed. Aqueous solutions are inherently unstable and must

be prepared fresh.
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State Solvent Temperature Shelf Life Condition

Solid N/A -20°C 2–3 Years Desiccated, dark

Stock Solution
DMSO

(Anhydrous)
-20°C 6–12 Months Aliquoted, sealed

Stock Solution
DMSO

(Anhydrous)
-80°C 1–2 Years Aliquoted, sealed

Working Solution Aqueous Buffer 4°C / RT < 24 Hours Prepare Fresh

Critical Preparation Protocols
The longevity of your stock solution at -20°C is determined at the moment of preparation. Poor

solubility or moisture introduction leads to "silent precipitation" during freezing.

Q: What is the optimal solvent for creating a stable LY
341495 stock solution?
A:Anhydrous DMSO (Dimethyl Sulfoxide) is the required solvent for long-term storage.

Target Concentration: 10 mM to 100 mM.

Why DMSO? LY 341495 (Free Acid) has poor water solubility.[2] While it can be dissolved in

NaOH, alkaline aqueous solutions are more prone to hydrolysis and oxidative degradation

over months than DMSO solutions.

Protocol:

Weigh the solid LY 341495.

Add high-grade anhydrous DMSO.

Vortex vigorously. If the solution remains cloudy, warm the vial to 45°C in a water bath for

2–5 minutes or sonicate briefly. The solution must be perfectly clear before freezing.
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Q: I have the LY 341495 Disodium Salt. Can I dissolve
this in water and freeze it?
A:Technically yes, but it is not recommended for long-term storage. While the disodium salt is

water-soluble, aqueous solutions—even at -20°C—are subject to pH fluctuations during the

freezing process (eutectic crystallization) which can accelerate degradation.

Recommendation: Even for the salt form, prepare the primary stock in DMSO or water,

aliquot immediately, and store at -80°C if possible. For -20°C storage, DMSO is still safer

due to its cryoprotective nature and lack of pH shift.

Storage & Troubleshooting (The -20°C Environment)
Q: Does LY 341495 degrade if subjected to freeze-thaw
cycles?
A:Yes. This is the #1 cause of experimental failure. Repeated freeze-thaw cycles introduce

atmospheric moisture (condensation) into the hygroscopic DMSO.

The Mechanism: Water accumulation shifts the solubility profile. Upon re-freezing at -20°C,

the LY 341495 may precipitate out of solution ("crashing out"). When you next thaw it, you

may be aspirating a lower concentration than calculated.

The Fix: Aliquot the stock immediately after preparation into single-use volumes (e.g., 50 µL).

Use amber vials to protect from light.

Q: My stock solution at -20°C has turned slightly yellow
or cloudy. Is it still usable?
A:Discard it.

Cloudiness: Indicates precipitation. Even if you re-dissolve it by heating, the compound has

likely formed crystal aggregates that may not fully solubilize in your aqueous buffer later,

leading to erratic IC50 data.

Yellowing: Indicates oxidative degradation of the xanthene moiety or contaminants in the

DMSO.
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Q: How do I safely bring the stock from -20°C to room
temperature?
A:

Remove the aliquot from the freezer.

Allow it to sit at room temperature for 10–15 minutes. Do not open the cap until it reaches

room temperature.

Reasoning: Opening a cold vial causes condensation to form inside the tube, contaminating

the anhydrous DMSO with water.

Vortex briefly before pipetting.

Experimental Workflow Visualization
The following diagram illustrates the critical decision pathways for handling LY 341495 to

ensure data integrity.
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Caption: Logical workflow for the preparation, quality control, and storage of LY 341495 to

prevent degradation.

Frequently Asked Questions (Troubleshooting)
Q: I need to dilute the DMSO stock into my cell culture
media. Will the DMSO kill my cells?
A: It depends on the final concentration.

Guideline: Keep the final DMSO concentration below 0.1% (v/v).

Calculation: If you have a 10 mM stock and need a 10 µM final concentration (1:1000

dilution), the final DMSO content will be 0.1%. This is generally safe for most neuronal

cultures.

Control: Always run a "Vehicle Control" (media + 0.1% DMSO without drug) to ensure any

observed effects are due to LY 341495, not the solvent.

Q: Can I store the diluted working solution (e.g., 10 µM
in PBS) at 4°C for next week?
A:No. Dilute solutions of LY 341495 in aqueous buffers (PBS, aCSF, media) are susceptible to:

Adsorption: The hydrophobic xanthene ring may stick to plastics (tubing, reservoirs) over

time.

Hydrolysis: Gradual degradation of the dicarboxylic acid pharmacophore. Rule: Prepare

working solutions immediately before the experiment and discard the excess.

Q: What is the "Self-Validating" check for this
compound?
A: To ensure your stock is active:

Functional Assay: Use a known mGlu2/3 agonist (e.g., LY 379268 or DCG-IV). LY 341495

should fully reverse the agonist-induced depression of synaptic transmission (e.g., in
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hippocampal slices) or cAMP inhibition.

Chemical Check: If you have access to HPLC, a single peak should be observed. If multiple

peaks appear after storage, the stock has degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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